Cas no 196-77-0 (Benzo[def]cyclopenta[hi]chrysene)

Benzo[def]cyclopenta[hi]chrysene structure
196-77-0 structure
Product Name:Benzo[def]cyclopenta[hi]chrysene
CAS No:196-77-0
MF:C22H12
MW:276.33068561554
CID:170915
PubChem ID:130799
Update Time:2025-04-19

Benzo[def]cyclopenta[hi]chrysene Chemical and Physical Properties

Names and Identifiers

    • Benzo[def]cyclopenta[hi]chrysene
    • naphtho(2,1,8-hij)acephenanthrylene
    • Benzo(def)cyclopenta(hi)chrysene
    • benzo[pqr]cyclopenta[ij]tetraphene
    • CCRIS 4312
    • Cyclopenta(ij)benzo(a)pyrene
    • Indeno(1,7-ab)pyrene
    • KTUUKOLUMWVAQP-UHFFFAOYSA-N
    • 196-77-0
    • DTXSID70941375
    • hexacyclo[11.6.2.12,5.010,20.017,21.09,22]docosa-1,3,5(22),6,8,10(20),11,13(21),14,16,18-undecaene
    • Indeno[1,7-ab]pyrene
    • Inchi: 1S/C22H12/c1-3-13-7-11-18-16-6-2-5-15-9-10-17(21(15)16)19-12-8-14(4-1)20(13)22(18)19/h1-12H
    • InChI Key: KTUUKOLUMWVAQP-UHFFFAOYSA-N
    • SMILES: C12=C3C4=CC=CC3=CC=C1C1C=CC3=CC=CC(C=13)=C2C=C4

Computed Properties

  • Exact Mass: 276.09396
  • Monoisotopic Mass: 276.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.1847 (estimate)
  • Boiling Point: 354.24°C (rough estimate)
  • Flash Point: 265.3°C
  • Refractive Index: 1.9800 (estimate)
  • PSA: 0
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